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Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

Pyruvic acid-13C2, a stable isotope-labeled compound.

Understanding the Compound: Pyruvic Acid-13C2
Pyruvic acid itself is classified as a corrosive, acidic, and combustible organic liquid that

requires disposal as hazardous waste.[1][2][3] The presence of the Carbon-13 (¹³C) stable

isotopes in Pyruvic acid-13C2 does not alter its chemical properties in a way that changes its

fundamental disposal requirements. Unlike radioactive isotopes, stable isotopes are not

radioactive and do not necessitate special radiological handling or disposal procedures.[4]

Therefore, the disposal protocol for Pyruvic acid-13C2 is identical to that of standard,

unenriched pyruvic acid.[4][5]

Immediate Safety and Disposal Plan
The disposal of Pyruvic acid-13C2 must be managed as hazardous waste, in strict

accordance with all local, regional, national, and international regulations.[1][3] It is crucial to

prevent this chemical from entering drains or waterways.[1][2][6]
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Characteristic Disposal Guideline UN Number Hazard Class

Chemical Nature
Corrosive, Acidic,

Organic Liquid
UN 3265 Class 8 (Corrosive)

Primary Hazard

Causes severe skin

burns and eye

damage

N/A
HP 4 (Irritant), HP 8

(Corrosive)

Disposal Route

Designated

Hazardous Waste

Stream

N/A N/A

Container Disposal

Handle uncleaned

containers as the

product itself

N/A N/A

Step-by-Step Disposal Protocol
Segregation and Storage of Waste:

Store Pyruvic acid-13C2 waste in its original container or a designated, compatible, and

clearly labeled hazardous waste container.

Do not mix with other types of waste.

Keep the waste container tightly closed and store it in a cool, well-ventilated, and

designated hazardous waste accumulation area.[7]

Handling Accidental Spills:

In the event of a spill, immediately evacuate non-essential personnel from the area.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Contain the spill using an inert, absorbent material such as sand, diatomaceous earth, or a

universal acid binder.[1][2]
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Do not use combustible materials like sawdust for absorption.

Carefully collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[1][2]

Ventilate the affected area thoroughly.[1][2]

Neutralization (if permissible by local regulations):

While pyruvic acid should not be disposed of down the drain, some institutional

procedures may involve neutralization of small quantities before collection by a certified

waste management company.[1][2]

This should only be performed by trained personnel and in accordance with your

institution's specific safety protocols.

To neutralize, slowly add the acidic solution to a suitable basic solution (such as sodium

bicarbonate or a 5% sodium hydroxide solution) with constant stirring.

Monitor the pH of the solution until it is within the neutral range (typically pH 6-8).

This neutralized solution must still be collected and disposed of as hazardous chemical

waste.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.[4]

Ensure all required waste disposal forms and labels are completed accurately.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Pyruvic
acid-13C2.
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Start: Pyruvic Acid-13C2 for Disposal

Is the material considered waste?

Is this an accidental spill?

No

Collect in a designated,
labeled hazardous waste container.

Do not mix with other waste.

Yes

Wear appropriate PPE
(gloves, goggles, lab coat).

Yes

Store container in a cool,
well-ventilated area, away from

incompatible materials.

Arrange for pickup by EHS or
a licensed waste disposal company.

Contain spill with inert absorbent
(e.g., sand, acid binder).

Collect absorbed material into a
labeled hazardous waste container.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Pyruvic Acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15559712?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-8788-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDkwNDJ8YXBwbGljYXRpb24vcGRmfGFEbGhMMmd4TWk4NU1UYzRPVE0xTmpVMk5EYzRMMU5FUWw4NE56ZzRYMDFVWDBWT0xuQmtaZ3w5NGQzNjc5NjFiMTYyZWNjYjIyMTE4YmEwZTM0ODIxNmZhOTNiNTgwNWVmNzEwOWJjODYwOTk1N2E4ZWJhOGJh
https://www.carlroth.com/medias/SDB-8788-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDYyMzZ8YXBwbGljYXRpb24vcGRmfGFHUXlMMmd4WXk4NU1UYzRPVE0xT1RVeE16a3dMMU5FUWw4NE56ZzRYMGRDWDBWT0xuQmtaZ3w2YTQ5MzMwOWE2ZjE5ZmU1NGE1YzZjMTc0N2Y0OTIzNzk1OTc2NWViMzc0YTY2NDVmNjBmOWI0YzFiMmU0ZTVk
https://datasheets.scbt.com/sc-208191.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://datasheets.scbt.com/sc-208397.pdf
https://www.fishersci.com/store/msds?partNumber=AC132140250&countryCode=US&language=en
https://www.benchchem.com/product/b15559712#pyruvic-acid-13c2-proper-disposal-procedures
https://www.benchchem.com/product/b15559712#pyruvic-acid-13c2-proper-disposal-procedures
https://www.benchchem.com/product/b15559712#pyruvic-acid-13c2-proper-disposal-procedures
https://www.benchchem.com/product/b15559712#pyruvic-acid-13c2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15559712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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